Cas no 23062-42-2 (4-phenylthiophene-3-carboxylic Acid)

• Product Name: 4-phenylthiophene-3-carboxylic Acid
• CAS No: 23062-42-2
• MF: C₁₁H₈O₂S
• MW: 204.245021820068
• MDL: MFCD01927369
• CID: 912552
• PubChem ID: 288508
• Update Time: 2025-06-08

4-phenylthiophene-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-phenylthiophene-3-carboxylic Acid
• 3-Phenylthiophen-4-carbonsaeure
• 4-phenyl-thiophene-3-carboxylic acid
• AC1L69PP
• AC1Q5ULL
• AR-1G4448
• CTK4F0796
• NSC149722
• SureCN9674386
• DTXSID80302216
• MFCD01927369
• 3-Thiophenecarboxylic acid, 4-phenyl-
• NSC-149722
• SY034104
• AC5682
• SCHEMBL9674386
• AKOS004115524
• EN300-213687
• 23062-42-2
• Z1278924065
• 4-phenylthiophene-3-carboxylicacid
• DB-219030
• NSC 149722

• MDL： MFCD01927369
• Inchi： 1S/C11H8O2S/c12-11(13)10-7-14-6-9(10)8-4-2-1-3-5-8/h1-7H,(H,12,13)
• InChI Key： ZNTFBJWDGATWSI-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.02454
• Monoisotopic Mass: 204.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 315.5±22.0 °C at 760 mmHg
• Flash Point: 220.5±25.9 °C
• PSA: 37.3
• LogP: 3.11330

4-phenylthiophene-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4-phenylthiophene-3-carboxylic Acid

Introduction to 4-Phenylthiophene-3-carboxylic Acid (CAS No. 23062-42-2)

4-Phenylthiophene-3-carboxylic acid (CAS No. 23062-42-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing a sulfur atom. The unique electronic and structural properties of thiophenes make them valuable building blocks for a wide range of applications, from pharmaceuticals to advanced materials.

The molecular formula of 4-Phenylthiophene-3-carboxylic acid is C₁₁H₈O₂S, and it has a molecular weight of 208.24 g/mol. The compound features a thiophene ring fused with a phenyl group and a carboxylic acid functional group, which endows it with distinct chemical reactivity and biological activity. The carboxylic acid group can participate in various chemical reactions, such as esterification, amidation, and coupling reactions, making it a useful intermediate in synthetic chemistry.

In the context of medicinal chemistry, 4-Phenylthiophene-3-carboxylic acid has been explored for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, studies in cancer biology have shown that certain derivatives can induce apoptosis in cancer cells, making them promising candidates for drug development.

The biological activity of 4-Phenylthiophene-3-carboxylic acid is not limited to its direct effects on cells. It has also been used as a scaffold for the design of more complex molecules with enhanced pharmacological properties. For example, researchers have synthesized conjugates of this compound with other bioactive moieties to improve their solubility, stability, and bioavailability. These efforts have led to the development of novel drug candidates with improved therapeutic indices.

In materials science, 4-Phenylthiophene-3-carboxylic acid has found applications in the synthesis of functional polymers and organic semiconductors. The thiophene ring is known for its excellent electron-donating properties, which can be exploited to design materials with tunable electronic properties. For instance, polymers derived from this compound have been used in organic photovoltaic devices and field-effect transistors due to their high charge carrier mobility and stability under ambient conditions.

The synthesis of 4-Phenylthiophene-3-carboxylic acid can be achieved through various routes, including the coupling of 3-bromothiophene with phenylboronic acid followed by carboxylation. These synthetic methods are well-documented in the literature and can be optimized for large-scale production. The compound is typically obtained as a white crystalline solid with good thermal stability and solubility in common organic solvents such as dichloromethane and dimethylformamide.

The safety profile of 4-Phenylthiophene-3-carboxylic acid is an important consideration for its use in both research and industrial settings. While it is not classified as a hazardous material under current regulations, appropriate handling precautions should be taken to ensure safe use. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 4-Phenylthiophene-3-carboxylic acid (CAS No. 23062-42-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and chemical reactivity make it an attractive candidate for the development of new drugs and advanced materials. Ongoing research continues to uncover new applications and optimize its properties for various uses.